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Compound of Interest

Compound Name: Asialo GM1

Cat. No.: B159247 Get Quote

Introduction
Asialo GM1 is a neutral glycosphingolipid expressed on the surface of various immune cells,

playing a role in immune regulation and pathogen recognition.[1][2] It is notably present on

natural killer (NK) cells, subsets of T lymphocytes, and monocytes/macrophages.[2] The

expression of Asialo GM1 can be modulated by cellular activation and is often used as a

marker for murine NK cells. Flow cytometry is a powerful technique for the identification and

quantification of Asialo GM1 positive cell populations within a heterogeneous sample. These

application notes provide a detailed protocol for the detection of Asialo GM1 positive cells, with

a focus on murine splenocytes.

Data Presentation
The expression of Asialo GM1 varies among different lymphocyte populations. The following

table summarizes the typical percentage of Asialo GM1 positive cells within various immune

cell subsets in the spleen of C57BL/6 mice.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b159247?utm_src=pdf-interest
https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2952133/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099350
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099350
https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Type Marker
Percentage of Asialo GM1
Positive Cells

Natural Killer (NK) Cells NK1.1+ ~93%

CD8+ T Cells CD3+, CD8+ ~20%

γδ T Cells γδ TCR+ ~53%

CD4+ T Cells CD3+, CD4+ <1%

Experimental Protocols
Materials

Reagents:

Phosphate Buffered Saline (PBS)

FACS Buffer (PBS with 0.5-1% Bovine Serum Albumin and 0.1% Sodium Azide)

Red Blood Cell (RBC) Lysis Buffer

Fc Block (e.g., anti-mouse CD16/CD32)

Fluorochrome-conjugated anti-Asialo GM1 antibody

Fluorochrome-conjugated antibodies for cell lineage markers (e.g., anti-CD3, anti-CD4,

anti-CD8, anti-NK1.1)

Viability dye (e.g., Propidium Iodide, 7-AAD, or a fixable viability dye)

Equipment:

Flow cytometer

Centrifuge

Vortex mixer
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Pipettes and tips

Flow cytometry tubes

Protocol for Staining of Murine Splenocytes
This protocol outlines the steps for preparing a single-cell suspension from a mouse spleen

and subsequently staining for Asialo GM1 and other cell surface markers for flow cytometric

analysis.

Single-Cell Suspension Preparation:

1. Aseptically harvest the spleen from a mouse and place it in a petri dish containing cold

PBS.

2. Mechanically dissociate the spleen by gently mashing it through a 70 µm cell strainer

using the plunger of a syringe.

3. Wash the cell strainer with cold PBS to collect the splenocytes.

4. Centrifuge the cell suspension at 300-400 x g for 5 minutes at 4°C. Discard the

supernatant.

5. Resuspend the cell pellet in RBC Lysis Buffer and incubate for 5 minutes at room

temperature.

6. Quench the lysis by adding an excess of FACS buffer and centrifuge at 300-400 x g for 5

minutes at 4°C. Discard the supernatant.

7. Wash the cells once more with FACS buffer.

8. Resuspend the cells in FACS buffer and perform a cell count. Adjust the cell concentration

to 1 x 10^7 cells/mL.

Staining Procedure:

1. Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into each flow cytometry tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Fc Receptor Blocking: Add Fc Block to each tube according to the manufacturer's

instructions and incubate for 10-15 minutes on ice. This step is crucial to prevent non-

specific antibody binding.

3. Antibody Staining: Without washing, add the predetermined optimal concentration of the

fluorochrome-conjugated anti-Asialo GM1 antibody and any other cell surface marker

antibodies.

4. Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

5. Washing: Add 2 mL of FACS buffer to each tube and centrifuge at 300-400 x g for 5

minutes at 4°C. Discard the supernatant. Repeat this wash step twice.

6. Viability Staining: If using a non-fixable viability dye like Propidium Iodide or 7-AAD, add it

to the final resuspension buffer just before analysis. If using a fixable viability dye, follow

the manufacturer's protocol, which is typically performed before the Fc blocking step.

7. Final Resuspension: Resuspend the cell pellet in an appropriate volume of FACS buffer

(e.g., 300-500 µL) for flow cytometry analysis. Keep the samples on ice and protected

from light until acquisition.

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for Asialo GM1 detection.
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Caption: Gating strategy for Asialo GM1+ cells.
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Asialo GM1 Signaling Pathway
Asialo GM1 can act as a receptor for bacterial components, such as Pseudomonas

aeruginosa flagellin.[3] Ligation of Asialo GM1 can trigger a signaling cascade that leads to a

cellular defense response.[3]
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Caption: Asialo GM1-mediated signaling cascade.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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